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Nizatidine Amide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nizatidine Amide, systematically known as N-[2-[[[2-[(dimethylamino)methyl]-4-
thiazolyllmethyl]thio]ethyl]-2-nitroacetamide, is recognized primarily as a process-related
impurity and degradation product of Nizatidine, a potent histamine H2-receptor antagonist.[1]
Designated as Nizatidine EP Impurity E, its presence in the final drug product is carefully
monitored to ensure the safety and efficacy of Nizatidine formulations.[1][2][3][4][5][6][7][8] This
technical guide provides an in-depth overview of the chemical properties, structure, postulated
synthesis, and analytical methodologies related to Nizatidine Amide.

Chemical Properties and Structure

Nizatidine Amide is structurally similar to its parent compound, Nizatidine, with the key
difference being the substitution of the N'-methyl-2-nitro-1,1-ethenediamine moiety with a 2-
nitroacetamide group. This structural modification results in the formation of an amide linkage.

Physicochemical Properties
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Quantitative experimental data for many physicochemical properties of Nizatidine Amide are
not readily available in public literature. However, key identifiers and some predicted properties
have been reported. Commercial suppliers of the Nizatidine EP Impurity E reference standard
indicate that detailed analytical data, including 1H NMR, Mass Spectrometry, and HPLC, are
provided with the compound.[3][9]

Property Value Source

N-[2-[[[2-
Dimethylamino)methyl]-4-
IUPAC Name [(_ y ) . yil 7]
thiazolyl]methyl]thio]ethyl]-2-

nitroacetamide

] Nizatidine EP Impurity E, [L1[31[5][6]
nonyms
ynony Nizatidine Amide

CAS Number 188666-11-7 [11[3][5][6]
Molecular Formula C11H18N40s3S2 [11[31[5]
Molecular Weight 318.42 g/mol [11[31[5]
Appearance No.t publicly available (likely a

solid)
Melting Point Not publicly available
Boiling Point Not publicly available
Solubility Not publicly available
pKa Not publicly available

Postulated Synthesis

A specific, detailed experimental protocol for the synthesis of Nizatidine Amide is not
described in the available literature. However, a plausible synthetic route can be postulated
based on the known synthesis of Nizatidine and standard organic chemistry reactions for
amide formation.
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One potential pathway could involve the reaction of 4-[[(2-aminoethyl)thio]methyl]-N,N-
dimethyl-2-thiazolemethanamine, a key intermediate in Nizatidine synthesis, with a suitable
acylating agent such as nitroacetyl chloride or by employing a coupling reaction with nitroacetic
acid.

Reaction Scheme (Postulated):
o Starting Material: 4-[[(2-aminoethyl)thiolmethyl]-N,N-dimethyl-2-thiazolemethanamine

» Reagent: Nitroacetic acid in the presence of a peptide coupling agent (e.g., DCC, EDC) or
conversion of nitroacetic acid to an activated species (e.g., acyl chloride).

¢ Product: Nizatidine Amide

It is important to note that this is a theoretical pathway and would require experimental
optimization of reaction conditions, including solvent, temperature, and purification methods.

Analytical Methodologies

The analysis of Nizatidine and its impurities, including Nizatidine Amide, is crucial for quality
control in pharmaceutical manufacturing. High-Performance Liquid Chromatography (HPLC) is
the most widely used technique for this purpose.[10][11][12][13]

High-Performance Liquid Chromatography (HPLC)

Several stability-indicating HPLC methods have been developed for the separation and
quantification of Nizatidine and its related compounds.[11][12][13] These methods are designed
to be specific and sensitive enough to detect and quantify impurities at low levels.

Example HPLC Method for Nizatidine and Impurities:
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Parameter Condition
C8 or C18 reverse-phase column (e.g., Thermo
Column _
Hypersil BDS-C8, 4.6 x 250 mm, 5 um)
A mixture of an aqueous buffer (e.g., 0.05 M
phosphoric acid) and an organic modifier (e.qg.,
Mobile Phase acetonitrile) in varying proportions.[12] A
gradient elution may be employed for better
separation of all impurities.[13][14]
Flow Rate Typically 1.0 - 1.5 mL/min
UV detection at a wavelength where both
Detection Nizatidine and its impurities have significant

absorbance (e.g., 240 nm or 320 nm).[11][12]

Column Temperature

Maintained at a constant temperature, for

example, 30°C.

Method Validation:

Any analytical method used for the quantification of impurities must be validated according to

ICH guidelines to ensure its accuracy, precision, specificity, linearity, and robustness.[11][14]

Mandatory Visualizations

Chemical Relationship Diagram
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Caption: Chemical relationship between Nizatidine and Nizatidine Amide.

Analytical Workflow Diagram
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Caption: General workflow for the analysis of Nizatidine Amide impurity.
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Biological Activity

As Nizatidine Amide is classified as an impurity, there is no available information in the
scientific literature regarding its biological activity or potential signaling pathways. Its
toxicological profile would be a key consideration in setting acceptable limits in the final drug
product.

Conclusion

Nizatidine Amide is a critical quality attribute to monitor in the manufacturing of Nizatidine.
While comprehensive public data on its physicochemical properties are limited, its identity is
well-established as Nizatidine EP Impurity E. The analytical methods, particularly HPLC, are
well-documented for its separation and quantification. This guide provides a consolidated
overview of the existing knowledge on Nizatidine Amide to aid researchers and professionals
in drug development and quality control. Further research into its synthesis, purification, and
toxicological assessment is warranted for a more complete understanding of this impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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